Cas no 2229015-31-8 (3-(2,5-dimethoxypyridin-4-yl)morpholine)

• Product Name: 3-(2,5-dimethoxypyridin-4-yl)morpholine
• CAS No: 2229015-31-8
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6379759
• PubChem ID: 165701239
• Update Time: 2025-05-20

3-(2,5-dimethoxypyridin-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethoxypyridin-4-yl)morpholine
• 2229015-31-8
• EN300-1730137

• Inchi： 1S/C11H16N2O3/c1-14-10-6-13-11(15-2)5-8(10)9-7-16-4-3-12-9/h5-6,9,12H,3-4,7H2,1-2H3
• InChI Key： LVTRVEYIRDSQHN-UHFFFAOYSA-N
• SMILES： O1CCNC(C2=CC(=NC=C2OC)OC)C1

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.6Ų

Additional information on 3-(2,5-dimethoxypyridin-4-yl)morpholine

Introduction to 3-(2,5-dimethoxypyridin-4-yl)morpholine (CAS No: 2229015-31-8)

3-(2,5-dimethoxypyridin-4-yl)morpholine, identified by the Chemical Abstracts Service Number (CAS No) 2229015-31-8, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic amine derivative has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The compound combines a pyridine core with morpholine functionality, making it a versatile scaffold for designing novel therapeutic agents.

The molecular structure of 3-(2,5-dimethoxypyridin-4-yl)morpholine consists of a pyridine ring substituted at the 2 and 5 positions with methoxy groups, and an amine nitrogen linked to a morpholine ring. This arrangement imparts specific electronic and steric properties that can be exploited in drug design. The presence of both electron-donating methoxy groups and an electron-withdrawing pyridine ring creates a balanced pharmacophore, enhancing the compound's interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-(2,5-dimethoxypyridin-4-yl)morpholine and its derivatives. Researchers have been investigating its role in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The compound's ability to modulate key biological pathways makes it a promising candidate for further development.

One of the most compelling aspects of 3-(2,5-dimethoxypyridin-4-yl)morpholine is its potential as a scaffold for drug discovery. The morpholine moiety is known for its favorable pharmacokinetic properties, including good solubility and metabolic stability. When combined with the pyridine ring, it creates a structure that can easily be modified to enhance binding affinity to target proteins. This flexibility has led to several studies exploring its utility in developing small-molecule inhibitors.

Recent studies have highlighted the anti-inflammatory properties of 3-(2,5-dimethoxypyridin-4-yl)morpholine derivatives. Researchers have demonstrated that certain analogs of this compound can inhibit the activity of key inflammatory enzymes such as COX-2 and LOX. These findings suggest that 3-(2,5-dimethoxypyridin-4-yl)morpholine could be a valuable starting point for developing novel anti-inflammatory drugs with improved efficacy and reduced side effects.

The anticancer potential of 3-(2,5-dimethoxypyridin-4-yl)morpholine has also been extensively studied. Preclinical investigations have shown that derivatives of this compound can induce apoptosis in cancer cells by disrupting critical signaling pathways involved in cell proliferation and survival. The ability to selectively target cancer cells while sparing healthy tissues makes this compound an attractive candidate for further development.

In addition to its anti-inflammatory and anticancer properties, 3-(2,5-dimethoxypyridin-4-yl)morpholine has shown promise in antimicrobial applications. Research has indicated that certain derivatives can inhibit the growth of bacteria and fungi by interfering with essential metabolic processes. This makes them potential candidates for developing new antibiotics to combat drug-resistant pathogens.

The synthesis of 3-(2,5-dimethoxypyridin-4-yl)morpholine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by cyclization steps. Advances in synthetic methodologies have enabled researchers to produce this compound in larger quantities, facilitating further pharmacological studies.

The pharmacokinetic profile of 3-(2,5-dimethoxypyridin-4-yl)morpholine is another area of interest. Studies have shown that this compound exhibits good oral bioavailability and distributes widely throughout the body after administration. These properties make it suitable for systemic therapeutic applications. Additionally, its metabolic stability suggests that it may have a longer half-life compared to other similar compounds.

In conclusion,3-(2,5-dimethoxypyridin-4-yl)morpholine (CAS No: 2229015-31-8) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features and favorable pharmacokinetic properties make it an attractive scaffold for developing novel therapeutic agents. Further research is warranted to fully explore its therapeutic applications and optimize its use in drug development.